2-((3-acetylphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazin-3-yl)benzoate

• IUPAC Name: [2-(3-acetylanilino)-2-oxoethyl] 4-(1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazin-3-yl)benzoate
• InChI: InChI=1S/C24H21N3O6S/c1-15(28)18-5-4-6-19(13-18)25-22(29)14-33-24(30)17-11-9-16(10-12-17)23-26-20-7-2-3-8-21(20)34(31,32)27-23/h2-13,23,26-27H,14H2,1H3,(H,25,29)
• InChI Key: YDGGIPURKGRVAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)COC(=O)C2=CC=C(C=C2)C3NC4=CC=CC=C4S(=O)(=O)N3
• Molecular Formula: C24H21N3O6S
• Molecular Weight: 479.5 g/mol

Description

2-((3-acetylphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazin-3-yl)benzoate is a useful research compound. Its molecular formula is C24H21N3O6S and its molecular weight is 479.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have focused on the synthesis of compounds with structures related to "2-((3-acetylphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazin-3-yl)benzoate", demonstrating their relevance in developing potential antimicrobial and antitumor agents. For instance:

• Research on the synthesis of formazans from Mannich bases of related thiadiazole compounds has shown moderate antimicrobial activity against pathogenic bacterial and fungal strains, highlighting the potential of these compounds in antimicrobial applications (Sah, Bidawat, Seth, & Gharu, 2014).

• Another study involved the synthesis of heterocyclic systems from methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, which are precursors for the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, demonstrating the compound's utility in the synthesis of biologically active heterocycles (Selič, Grdadolnik, & Stanovnik, 1997).

Antioxidant Properties

A study on 2-(benzofuran-2-yl)-2-oxoethyl 3-(methyl/amino)benzoates revealed their antioxidant properties through DPPH radical scavenging, ferrous ion chelating, and hydrogen peroxide radical scavenging assays. Notably, one of the compounds showed a better scavenging effect than the standard drug ascorbic acid, indicating significant potential as an antioxidant (Then et al., 2017).

Pharmacological Activities

Research has also been conducted on the pharmacological activities of new pyrimidines and thiadiazoles bearing mefenamic acid, highlighting the synthesis of compounds with potential biological activities. Such studies contribute to our understanding of the pharmacological potential of compounds related to "this compound" (Noubade, Prasad, Kumar, & Udupi, 2009).